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Compound of Interest

Compound Name: CNQEX

Cat. No.: B013957

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the aqueous solubility of CNQX
disodium salt and a comprehensive protocol for its preparation. CNQX (6-cyano-7-
nitroquinoxaline-2,3-dione) disodium salt is a potent, competitive antagonist of AMPA and
kainate receptors, making it a critical tool in neuroscience research.[1][2][3] It is a more water-
soluble form of CNQX, facilitating its use in agueous solutions for in vitro and in vivo studies.[2]

Quantitative Solubility Data

The solubility of CNQX disodium salt in water can vary slightly between suppliers, likely due to
minor differences in the degree of hydration of the solid material. The following table
summarizes the reported aqueous solubility data from various commercial suppliers.
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Maximum Maximum
Supplier Concentration Concentration Notes
(mM) (mg/mL)
R&D Systems 10 mM 2.76 mg/mL
Abcam 25 mM 6.9 mg/mL
Tocris Bioscience 10 mM 2.76 mg/mL
Based on adding 1ml
Hello Bio 20 mM 5.52 mg/mL of water to 20umol of
product.
Sigma-Aldrich >7.24 mM > 2 mg/mL Warmed solution.

Experimental Protocols
Protocol for Preparation of a 10 mM Aqueous Stock
Solution of CNQX Disodium Salt

This protocol describes the preparation of a 10 mM stock solution of CNQX disodium salt in

water.

Materials:

CNQX disodium salt (anhydrous M.Wt: 276.12 g/mol )[2]

Nuclease-free water

Vortex mixer

0.22 um sterile syringe filter

Sterile microcentrifuge tubes or vials
Procedure:

o Determine the required mass: Calculate the mass of CNQX disodium salt needed to prepare
the desired volume of a 10 mM solution. For example, to prepare 1 mL of a 10 mM stock
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solution, you will need 2.76 mg of CNQX disodium salt (assuming an anhydrous molecular
weight of 276.12 g/mol ). Always refer to the batch-specific molecular weight provided on the
product vial or Certificate of Analysis.[2]

e Weigh the compound: Carefully weigh the calculated amount of CNQX disodium salt.

» Dissolution: Add the appropriate volume of nuclease-free water to the weighed CNQX
disodium salt.

e Mixing: Vortex the solution until the CNQX disodium salt is completely dissolved. The
solution should be clear. Gentle warming may be used to aid dissolution if necessary.

 Sterile Filtration: To ensure the solution is sterile for cell culture or in vivo applications, pass it
through a 0.22 um sterile syringe filter into a sterile container.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or vials to avoid repeated freeze-thaw cycles.[3] Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[3]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the preparation of an agqueous solution of
CNQX disodium salt.
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Caption: Workflow for preparing a sterile aqueous solution of CNQX disodium salt.

Signaling Pathway
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CNQX disodium salt acts as a competitive antagonist at AMPA and kainate receptors, which
are ionotropic glutamate receptors. By blocking these receptors, CNQX prevents the influx of
cations (primarily Na* and Ca2*) into the postsynaptic neuron, thereby inhibiting excitatory
neurotransmission.
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Caption: CNQX disodium salt blocks AMPA/kainate receptors, inhibiting excitatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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